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Compound of Interest

Compound Name: Ethyl (2R)-2,3-epoxypropanoate

Cat. No.: B145722

For Immediate Reference: Personal Protective Equipment (PPE), Handling, and Disposal
Protocols

This document provides crucial safety and logistical information for the handling and disposal
of Ethyl (2R)-2,3-epoxypropanoate (CAS: 111058-33-4), also known as ethyl glycidate. The
following procedural guidance is designed to ensure the safety of researchers, scientists, and
drug development professionals.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is paramount when handling Ethyl (2R)-2,3-
epoxypropanoate. The following table summarizes the recommended PPE. Due to the
absence of specific permeation data for this compound, recommendations for glove selection
are based on data for chemically related substances such as glycidyl ethers and general best
practices for handling epoxy compounds.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b145722?utm_src=pdf-interest
https://www.benchchem.com/product/b145722?utm_src=pdf-body
https://www.benchchem.com/product/b145722?utm_src=pdf-body
https://www.benchchem.com/product/b145722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific Recommendations

Rationale & Considerations

Eye and Face Protection

Chemical splash goggles that
conform to EU standard
EN166 or NIOSH (US)
standards.[1][2] A face shield
should be worn in addition to
goggles when there is a

significant risk of splashing.

Protects against splashes and
vapors that may cause eye

irritation.[3]

Skin Protection (Gloves)

Nitrile rubber gloves are
recommended for good
chemical resistance against
epoxy resins and related
compounds.[4] Butyl rubber
gloves may also offer good
protection against esters.
Always inspect gloves for
degradation before use and
change them immediately if

contaminated.

Direct skin contact may cause
irritation.[3] Since specific
breakthrough time data is not
available, it is crucial to adopt
a conservative approach to

glove use.

Skin Protection (Body)

A chemical-resistant apron or
lab coat should be worn to
protect against splashes and
spills.[3] For larger quantities
or in situations with a higher
risk of exposure, chemical-
resistant coveralls are

recommended.

Provides a barrier to prevent

skin contact with the chemical.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
air-purifying respirator with
organic vapor (OV) cartridges.
[3] A P95 or P100 particulate
filter may be added if aerosols

are generated.[5]

This compound may cause
respiratory tract irritation.[3] In
the absence of established
occupational exposure limits
(OELS), respiratory protection
should be used in poorly
ventilated areas or when the

potential for inhalation exists.
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Experimental Workflow for PPE Selection

The following diagram outlines the decision-making process for selecting the appropriate PPE
when working with Ethyl (2R)-2,3-epoxypropanoate.
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PPE Selection Workflow for Ethyl (2R)-2,3-epoxypropanoate
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Handling and Storage

o Handling: Always work in a well-ventilated area, preferably in a chemical fume hood. Avoid
breathing vapors or mist. Prevent contact with skin, eyes, and clothing.[3]

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents. Keep the container tightly closed.[3]

Disposal Plan

o Waste Generation: All materials contaminated with Ethyl (2R)-2,3-epoxypropanoate,
including gloves, absorbent materials, and empty containers, should be considered
hazardous waste.

o Waste Collection: Collect waste in a dedicated, properly labeled, and sealed container.

» Disposal: Dispose of chemical waste through a licensed professional waste disposal service.
Do not dispose of it down the drain or in regular trash. Follow all local, state, and federal
regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b145722#personal-protective-equipment-for-handling-
ethyl-2r-2-3-epoxypropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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